Cas no 1250873-80-3 (2-(dimethylamino)methylbenzene-1,4-diol)

• Product Name: 2-(dimethylamino)methylbenzene-1,4-diol
• CAS No: 1250873-80-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6117942
• PubChem ID: 21521315
• Update Time: 2025-06-08

2-(dimethylamino)methylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methylbenzene-1,4-diol
• 1,4-Benzenediol, 2-[(dimethylamino)methyl]-
• 1250873-80-3
• SCHEMBL11792241
• EN300-1841205
• 2-[(dimethylamino)methyl]benzene-1,4-diol

• Inchi： 1S/C9H13NO2/c1-10(2)6-7-5-8(11)3-4-9(7)12/h3-5,11-12H,6H2,1-2H3
• InChI Key： ZYXLGIIYEXDMGI-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(O)C=C1CN(C)C

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 297.0±25.0 °C(Predicted)
• pka: 10.60±0.18(Predicted)

Additional information on 2-(dimethylamino)methylbenzene-1,4-diol

Professional Introduction to 2-(dimethylamino)methylbenzene-1,4-diol (CAS No. 1250873-80-3)

2-(dimethylamino)methylbenzene-1,4-diol, identified by its Chemical Abstracts Service (CAS) number 1250873-80-3, is a significant compound in the realm of pharmaceutical and biochemical research. This aromatic diamine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a dimethylamino group and two hydroxyl substituents on a benzene ring imparts distinct reactivity and functionality, making it a valuable scaffold for drug development.

The compound's molecular structure, featuring a benzene core with dimethylamino and hydroxyl groups at the 1 and 4 positions, enables diverse chemical transformations. These include nucleophilic substitutions, condensation reactions, and coordination with metal ions, which are pivotal in synthesizing complex molecules. In recent years, such derivatives have been explored for their roles in modulating enzyme activity and interacting with biological targets.

Recent advancements in computational chemistry have highlighted the importance of 2-(dimethylamino)methylbenzene-1,4-diol as a potential intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is linked to various diseases, including cancer. The compound's ability to mimic natural substrates or interfere with ATP binding sites has been investigated through molecular docking studies. These studies suggest that modifications to the dimethylamino group or the hydroxyl substituents could enhance binding affinity and selectivity for specific kinase targets.

In the context of drug discovery, the hydroxyl groups in 2-(dimethylamino)methylbenzene-1,4-diol provide opportunities for further functionalization. For instance, etherification or esterification reactions can yield derivatives with improved solubility or metabolic stability. Such modifications are essential for optimizing pharmacokinetic profiles, ensuring that lead compounds exhibit favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Moreover, the dimethylamino moiety contributes to the compound's basicity, which can be leveraged in designing molecules that interact with acidic residues in biological targets. This property is particularly relevant in developing antiviral agents or antibiotics targeting proteases and other enzymes with protonated side chains. The combination of basicity and hydrophilicity offered by this compound makes it a versatile building block for medicinal chemists.

Current research also explores the potential of 2-(dimethylamino)methylbenzene-1,4-diol in material science applications. Its aromatic structure and functional groups make it a candidate for designing organic semiconductors or ligands for catalytic systems. For example, complexes formed between this compound and transition metals could exhibit novel electronic properties useful in optoelectronic devices.

The synthesis of 2-(dimethylamino)methylbenzene-1,4-diol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity where necessary. These techniques ensure that researchers obtain pure samples suitable for downstream applications.

In conclusion,2-(dimethylamino)methylbenzene-1,4-diol (CAS No. 1250873-80-3) represents a promising compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications and interactions with biological systems. As research continues to uncover new applications for this derivative,2-(dimethylamino)methylbenzene-1,4-diol is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.